Cas no 27069-17-6 (3-(4-Methoxyphenyl)-1H-pyrazole)
3-(4-Methoxyphenyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole,3-(4-methoxyphenyl)-
- 3-(4-methoxyphenyl)-1H-pyrazole
- 3-(4-METHOXYPHENYL)PYRAZOLE
- 5-(4-methoxyphenyl)-1H-pyrazole
- 3(5)-(4-methoxyphenyl)pyrazole
- 3-(p-anisyl)-1H-pyrazole
- 4-methoxy-1-pyrazol-3-ylbenzene
- QUSABYOAMXPMQH-UHFFFAOYSA-N
- 3-(4-Methoxy-phenyl)-1H-pyrazole
- 5-(4-METHOXYPHENYL)PYRAZOLE
- 3-(4-methoxyphenyl)pyrazole, AldrichCPR
- 1H-Pyrazole, 3-(4-methoxyphenyl)-
- Maybridge1_007801
- 3-(4-methoxyphenyl)-pyrazole
- HMS563K13
- Pyrazole, 5-(4-methoxyphenyl)-
- 1H-Pyrazole,3-(4-methoxyphen
- MFCD00112008
- BDBM50141063
- J-016669
- AB01332549-02
- AKOS002658113
- FT-0705891
- DTXSID40344859
- 5-(4-Methoxyphenyl)-1H-pyrazole #
- EN300-138129
- 27069-17-6
- SY152004
- NCGC00339497-01
- CS-0126505
- 2Y-0829
- A818901
- SCHEMBL1186499
- AKOS000345379
- CHEMBL39210
- Z815437682
- DB-025970
- STK305223
- BBL028210
- 3-(4-Methoxyphenyl)-1H-pyrazole
-
- MDL: MFCD00112008
- Inchi: 1S/C10H10N2O/c1-13-9-4-2-8(3-5-9)10-6-7-11-12-10/h2-7H,1H3,(H,11,12)
- InChI Key: QUSABYOAMXPMQH-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C1=CC=NN1
Computed Properties
- Exact Mass: 174.07900
- Monoisotopic Mass: 174.079313
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.8
- Topological Polar Surface Area: 37.9
Experimental Properties
- Color/Form: Not determined
- Density: 1.1455 (rough estimate)
- Melting Point: 127-130 °C
- Boiling Point: 185 °C (0.6 mmHg)
- Flash Point: 135.9°C
- Refractive Index: 1.6300 (estimate)
- PSA: 37.91000
- LogP: 2.08530
- Solubility: Not determined
3-(4-Methoxyphenyl)-1H-pyrazole Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H320;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Hazard Category Code: 36/37/38-22
- Safety Instruction: 37/39-26
-
Hazardous Material Identification:
- Storage Condition:Room temperature
- Risk Phrases:R36/37/38
3-(4-Methoxyphenyl)-1H-pyrazole Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(4-Methoxyphenyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 005905-1g |
3-(4-Methoxyphenyl)pyrazole |
27069-17-6 | 97% | 1g |
£25.00 | 2022-03-01 | |
| Fluorochem | 005905-5g |
3-(4-Methoxyphenyl)pyrazole |
27069-17-6 | 97% | 5g |
£112.00 | 2022-03-01 | |
| AstaTech | 31250-1/G |
5-(4-METHOXYPHENYL)PYRAZOLE |
27069-17-6 | 97% | 1g |
$31 | 2023-09-17 | |
| AstaTech | 31250-5/G |
5-(4-METHOXYPHENYL)PYRAZOLE |
27069-17-6 | 97% | 5/G |
$210 | 2022-06-02 | |
| AstaTech | 31250-25/G |
5-(4-METHOXYPHENYL)PYRAZOLE |
27069-17-6 | 97% | 25/G |
$629 | 2022-06-02 | |
| Chemenu | CM303329-1g |
3-(4-methoxyphenyl)-1H-pyrazole |
27069-17-6 | 95+% | 1g |
$73 | 2021-06-16 | |
| Chemenu | CM303329-5g |
3-(4-methoxyphenyl)-1H-pyrazole |
27069-17-6 | 95+% | 5g |
$274 | 2021-06-16 | |
| TRC | M219498-50mg |
3-(4-Methoxyphenyl)-1H-pyrazole |
27069-17-6 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M219498-100mg |
3-(4-Methoxyphenyl)-1H-pyrazole |
27069-17-6 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M219498-500mg |
3-(4-Methoxyphenyl)-1H-pyrazole |
27069-17-6 | 500mg |
$ 185.00 | 2022-06-04 |
3-(4-Methoxyphenyl)-1H-pyrazole Related Literature
-
Lama A. Alshabani,Amit Kumar,Sam J. Willcocks,Gayathri Srithiran,Sanjib Bhakta,D. Fernando Estrada,Claire Simons RSC Med. Chem. 2022 13 1350
-
Ahmed Kamal,Anver Basha Shaik,Sowjanya Polepalli,Vangala Santosh Reddy,G. Bharath Kumar,Soma Gupta,K. V. S. Rama Krishna,Ananthamurthy Nagabhushana,Rakesh K. Mishra,Nishant Jain Org. Biomol. Chem. 2014 12 7993
-
Balakrishna Aegurla,Rama Krishna Peddinti Org. Biomol. Chem. 2017 15 9643
-
Manish Rana,Hungharla Hungyo,Palak Parashar,Shaban Ahmad,Rabiya Mehandi,Vibha Tandon,Khalid Raza,Mohammed A. Assiri,Tarik E. Ali,Zeinhom M. El-Bahy,Rahisuddin RSC Adv. 2023 13 26766
-
Balakrishna Aegurla,Nisha Jarwal,Rama Krishna Peddinti Org. Biomol. Chem. 2020 18 6100
Additional information on 3-(4-Methoxyphenyl)-1H-pyrazole
Professional Introduction to 3-(4-Methoxyphenyl)-1H-pyrazole (CAS No. 27069-17-6)
3-(4-Methoxyphenyl)-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 27069-17-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole class, a family of molecules known for their diverse biological activities and structural versatility. The presence of a 4-methoxyphenyl substituent on the pyrazole core introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.
The pyrazole moiety is a five-membered aromatic ring containing two nitrogen atoms at positions 1 and 5. This structural feature imparts significant reactivity and functionality, allowing for further derivatization and modification. The 4-methoxyphenyl group, on the other hand, enhances the lipophilicity of the molecule while providing a hydroxyl moiety that can participate in hydrogen bonding interactions. These characteristics make 3-(4-Methoxyphenyl)-1H-pyrazole a promising candidate for various applications, particularly in medicinal chemistry.
In recent years, there has been a surge in research focused on developing novel therapeutic agents based on heterocyclic compounds. 3-(4-Methoxyphenyl)-1H-pyrazole has been extensively studied for its potential pharmacological effects. One of the most notable areas of investigation is its role as an anti-inflammatory agent. Studies have demonstrated that derivatives of this compound can modulate inflammatory pathways by interacting with specific enzymes and receptors. For instance, modifications to the 4-methoxyphenyl group have been shown to enhance binding affinity to cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs).
Furthermore, the pyrazole core has been explored for its antimicrobial and antifungal properties. Research indicates that certain derivatives exhibit potent activity against a range of pathogens, including bacteria and fungi. The methoxy group in the 4-methoxyphenyl moiety plays a crucial role in these interactions by influencing the molecule's solubility and bioavailability. This has led to investigations into using 3-(4-Methoxyphenyl)-1H-pyrazole as a precursor for developing new antimicrobial agents with improved efficacy and reduced side effects.
Another area of interest is the application of 3-(4-Methoxyphenyl)-1H-pyrazole in material science. The unique electronic properties of this compound make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The presence of both aromatic and heterocyclic components allows for tunable optoelectronic characteristics, making it a valuable building block for advanced materials.
Recent advancements in computational chemistry have also contributed to a deeper understanding of the behavior of 3-(4-Methoxyphenyl)-1H-pyrazole. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These simulations have helped identify key structural features that contribute to its pharmacological activity, guiding the synthesis of more potent derivatives.
The synthesis of 3-(4-Methoxyphenyl)-1H-pyrazole typically involves multi-step organic reactions, starting from readily available precursors such as 4-methoxybenzaldehyde and hydrazine hydrate. The pyrazole ring is formed through condensation reactions, followed by functionalization at the 3-position with the 4-methoxyphenyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.
In conclusion, 3-(4-Methoxyphenyl)-1H-pyrazole (CAS No. 27069-17-6) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features, combined with its diverse biological activities, make it a valuable scaffold for drug discovery and material innovation. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in both academic and industrial settings.
27069-17-6 (3-(4-Methoxyphenyl)-1H-pyrazole) Related Products
- 2166-07-6(Pyridazine, 3,6-bis(4-methoxyphenyl)-)
- 144026-74-4(3-(3-METHOXYPHENYL)-1H-PYRAZOLE)
- 620633-54-7(5-[4-(4-methoxyphenoxy)phenyl]-1h-pyrazole)
- 68535-53-5(4-(1H-pyrazol-5-yl)phenol)
- 258518-56-8(1H-Pyrazole,3-(6-methoxy-2-naphthalenyl)-)
- 32664-28-1(1H-Pyrazole,3-(4-methoxyphenyl)-5-phenyl-)
- 111273-31-5(1H-Pyrazole, 3-(4-phenoxyphenyl)-)
- 718616-47-8(Pyridazine, 3-(4-methoxyphenyl)-)
- 23263-96-9(Methyl 4-(5-Methyl-1H-pyrazol-3-yl)phenyl Ether)
- 154257-70-2(3-(3,4-Dimethoxyphenyl)-1H-pyrazole)